Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester
Overview
Description
Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester, also known as DIPE, is a chemical compound that has been widely studied for its potential applications in various fields of science. DIPE is a colorless, odorless, and non-toxic liquid that is soluble in organic solvents.
Scientific Research Applications
Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester has been studied for its potential applications in various fields of science, including materials science, pharmaceuticals, and cosmetics. In materials science, Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester has been used as a plasticizer for polyvinyl chloride (PVC) and as a lubricant for metal surfaces. In the pharmaceutical industry, Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester has been investigated as a drug delivery system for poorly soluble drugs. In cosmetics, Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester has been used as a moisturizer and emollient in skin care products.
Mechanism Of Action
The mechanism of action of Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester is not fully understood. However, it is believed that Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester acts as a surfactant, reducing the surface tension between two phases. This property makes Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester useful as a plasticizer and lubricant. Additionally, Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester may form hydrogen bonds with other molecules, enhancing its solubility in organic solvents.
Biochemical And Physiological Effects
Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester is considered non-toxic and has low acute toxicity. In vitro studies have shown that Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester does not cause significant cytotoxicity or genotoxicity. However, more research is needed to fully understand the biochemical and physiological effects of Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester.
Advantages And Limitations For Lab Experiments
The advantages of using Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester in lab experiments include its low toxicity, high solubility in organic solvents, and surfactant properties. However, the limitations of using Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester include its high cost and limited availability.
Future Directions
There are several future directions for the study of Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester. One area of research is the development of new drug delivery systems using Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester. Another area of research is the use of Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester as a plasticizer and lubricant in industrial applications. Additionally, more research is needed to fully understand the biochemical and physiological effects of Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester, including its potential toxicity and long-term effects.
Synthesis Methods
Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester can be synthesized by the esterification of isooctadecanoic acid with 2,2-dimethyl-1,3-propanediol in the presence of a catalyst. The reaction is carried out under reflux conditions, and the product is obtained by distillation. The purity of Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester can be improved by further purification using column chromatography.
properties
CAS RN |
109884-54-0 |
|---|---|
Product Name |
Isooctadecanoic acid, 1,1'-(2,2-dimethyl-1,3-propanediyl) ester |
Molecular Formula |
C41H80O4 |
Molecular Weight |
637.1 g/mol |
IUPAC Name |
[2,2-dimethyl-3-(16-methylheptadecanoyloxy)propyl] 16-methylheptadecanoate |
InChI |
InChI=1S/C41H80O4/c1-37(2)31-27-23-19-15-11-7-9-13-17-21-25-29-33-39(42)44-35-41(5,6)36-45-40(43)34-30-26-22-18-14-10-8-12-16-20-24-28-32-38(3)4/h37-38H,7-36H2,1-6H3 |
InChI Key |
AWNFRSYMBMFGLK-UHFFFAOYSA-N |
SMILES |
CC(C)CCCCCCCCCCCCCCC(=O)OCC(C)(C)COC(=O)CCCCCCCCCCCCCCC(C)C |
Canonical SMILES |
CC(C)CCCCCCCCCCCCCCC(=O)OCC(C)(C)COC(=O)CCCCCCCCCCCCCCC(C)C |
Other CAS RN |
109884-54-0 |
Origin of Product |
United States |
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